Cas no 1213456-59-7 ((3R)-3-AMINO-3-(2,4,5-TRIFLUOROPHENYL)PROPAN-1-OL)

• Product Name: (3R)-3-AMINO-3-(2,4,5-TRIFLUOROPHENYL)PROPAN-1-OL
• CAS No: 1213456-59-7
• MF: C₉H₁₀F₃NO
• MW: 205.17701292038
• CID: 5593373
• PubChem ID: 130663824
• Update Time: 2025-10-19

(3R)-3-AMINO-3-(2,4,5-TRIFLUOROPHENYL)PROPAN-1-OL Chemical and Physical Properties

Names and Identifiers

• (3R)-3-AMINO-3-(2,4,5-TRIFLUOROPHENYL)PROPAN-1-OL
• Benzenepropanol, γ-amino-2,4,5-trifluoro-, (γR)-
• EN300-1164071
• 1213456-59-7

• Inchi： 1S/C9H10F3NO/c10-6-4-8(12)7(11)3-5(6)9(13)1-2-14/h3-4,9,14H,1-2,13H2/t9-/m1/s1
• InChI Key： HBCCKHNJWLUYHT-SECBINFHSA-N
• SMILES： C(O)C[C@@H](N)C1=CC(F)=C(F)C=C1F

Computed Properties

• Exact Mass: 205.07144843g/mol
• Monoisotopic Mass: 205.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.338±0.06 g/cm3(Predicted)
• Boiling Point: 292.6±35.0 °C(Predicted)
• pka: 14.76±0.10(Predicted)

Additional information on (3R)-3-AMINO-3-(2,4,5-TRIFLUOROPHENYL)PROPAN-1-OL

Introduction to (3R)-3-AMINO-3-(2,4,5-TRIFLUOROPHENYL)PROPAN-1-OL (CAS No. 1213456-59-7)

(3R)-3-AMINO-3-(2,4,5-TRIFLUOROPHENYL)PROPAN-1-OL is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development due to its unique structural and functional properties. This compound, identified by its CAS number CAS No. 1213456-59-7, belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in drug discovery and therapeutic applications.

The molecular structure of (3R)-3-AMINO-3-(2,4,5-TRIFLUOROPHENYL)PROPAN-1-OL features a chiral center at the 3-position of the propyl chain, which contributes to its stereochemical complexity and potential for enantioselective interactions with biological targets. The presence of a trifluorophenyl group at the 2,4,5-position introduces fluorine atoms that enhance the compound's metabolic stability and binding affinity. These structural characteristics make it an attractive scaffold for designing novel pharmacological agents.

In recent years, there has been growing interest in the development of fluorinated compounds due to their improved pharmacokinetic properties and enhanced bioavailability. The trifluoromethyl group, in particular, is known to increase lipophilicity and metabolic stability, which are critical factors in drug design. (3R)-3-AMINO-3-(2,4,5-TRIFLUOROPHENYL)PROPAN-1-OL exemplifies these advantages and has been studied for its potential applications in treating various diseases.

One of the most compelling aspects of this compound is its reported activity as a modulator of enzyme inhibition. Studies have shown that derivatives of this molecule can interact with specific enzymes involved in metabolic pathways, leading to potential therapeutic benefits. For instance, research indicates that modifications to the amino group at the 3-position can enhance binding affinity to target enzymes, thereby increasing the compound's efficacy.

The trifluorophenyl moiety also plays a crucial role in determining the biological activity of (3R)-3-AMINO-3-(2,4,5-TRIFLUOROPHENYL)PROPAN-1-OL. This group has been shown to influence both the electronic properties and steric interactions of the molecule, which are essential for its interaction with biological targets. The presence of fluorine atoms at the 2,4,5 positions creates a highly electronegative environment that can enhance binding interactions with polar residues in enzymes and receptors.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Molecular docking studies have been conducted using (3R)-3-AMINO-3-(2,4,5-TRIFLUOROPHENYL)PROPAN-1-OL as a lead molecule to identify potential binding sites on target proteins. These studies have provided valuable insights into the molecular interactions that govern its biological effects.

In addition to its potential as an enzyme modulator, this compound has also been explored for its anti-inflammatory properties. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines by interacting with key signaling pathways. This suggests that it may be useful in developing treatments for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of (3R)-3-AMINO-3-(2,4,5-TRIFLUOROPHENYL)PROPAN-1-OL presents unique challenges due to its complex stereochemistry and the need for high enantiomeric purity. Advanced synthetic techniques such as asymmetric hydrogenation and chiral resolution have been employed to achieve optimal yields and purity levels. These methods are critical for ensuring that the final product exhibits the desired biological activity without unwanted side effects.

The pharmaceutical industry continues to invest heavily in research aimed at developing new therapeutic agents based on fluorinated compounds like (3R)-3-AMINO-3-(2,4,5-TRIFLUOROPHENYL)PROPAN-1-OL. The combination of structural complexity and functional diversity makes it an ideal candidate for further exploration. As our understanding of molecular interactions improves, so too does our ability to design more effective drugs.

The future prospects for this compound are promising, with ongoing research focused on optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academia and industry are essential for translating these findings into clinical trials and ultimately bringing new treatments to patients in need.

In conclusion, (3R)-3-AMINO-3-(2,4,5-Trifluorophenyl)propanol (CAS No. 1213456- 59 7) represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activities. Its development underscores the importance of innovative approaches in drug discovery and highlights the continued relevance of fluorinated compounds in modern medicine.